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Compound of Interest

Compound Name: 3-Ethylcyclohexanone

Cat. No.: B1604563 Get Quote

Technical Guide: Physicochemical Properties of
3-Ethylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Ethylcyclohexanone, specifically its boiling point and density. This document includes

tabulated data for quick reference, outlines general experimental protocols for the

determination of these properties, and presents a logical workflow for a common synthetic

route to this compound.

Core Physical Properties
3-Ethylcyclohexanone is a cyclic ketone with the chemical formula C₈H₁₄O. It is a colorless

liquid with applications in organic synthesis. The precise physical properties of a chemical

compound are critical for its handling, application, and the design of synthetic and purification

processes.

Data Presentation
The table below summarizes the reported boiling point and density of 3-Ethylcyclohexanone.

It is important to note that variations in reported values can occur due to different experimental

conditions and measurement techniques.
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Physical Property Value Notes

Boiling Point 197-198 °C
At atmospheric pressure (760

mmHg).[1]

184.70 °C Estimated value.[2]

Density 0.876 g/cm³ No temperature specified.[1]

Experimental Protocols
While specific experimental procedures for the determination of the boiling point and density of

3-Ethylcyclohexanone are not extensively detailed in publicly available literature, standard

organic chemistry laboratory techniques are applicable. The following are detailed

methodologies for these key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for determining the boiling point of a liquid organic

compound is by distillation.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

distillation head with a thermometer adapter, a condenser, and a receiving flask. The

thermometer bulb should be positioned so that the top of the bulb is level with the bottom of

the side arm of the distillation head.

Sample Preparation: The liquid sample of 3-Ethylcyclohexanone is placed in the round-

bottom flask, typically filled to about two-thirds of its volume. Boiling chips are added to

ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle. The heating rate is controlled to

achieve a slow and steady distillation rate, approximately 1-2 drops per second from the

condenser.
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Data Recording: The temperature is recorded when the vapor condensation ring is stable on

the thermometer bulb and the first drop of distillate is collected in the receiving flask. The

temperature should remain constant throughout the distillation of a pure compound. This

constant temperature is the boiling point.

Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded. If the pressure is not 760 mmHg, a nomograph or the Clausius-Clapeyron

equation can be used to correct the observed boiling point to the normal boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or, for a less precise but common

method, a graduated cylinder and a balance.

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Cylinder: A clean and dry graduated cylinder is weighed on an analytical

balance, and its mass is recorded.

Volume of Sample: A specific volume of 3-Ethylcyclohexanone is carefully measured into

the graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Sample: The graduated cylinder containing the liquid is reweighed, and

the new mass is recorded.

Calculation:

The mass of the liquid is determined by subtracting the mass of the empty cylinder from

the mass of the cylinder with the liquid.

The density is then calculated by dividing the mass of the liquid by the measured volume.

Density (g/cm³) = Mass of Liquid (g) / Volume of Liquid (cm³)

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent. For high accuracy, the measurement should be performed in a

temperature-controlled environment.
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Synthesis of 3-Ethylcyclohexanone
While a simple reaction of cyclohexanone with ethanol under acidic conditions has been

mentioned as a potential synthesis route, a more robust and commonly employed method for

the α-alkylation of ketones is the Stork enamine synthesis. This method offers better control

and higher yields.

The logical workflow for the synthesis of 3-Ethylcyclohexanone from cyclohexanone via the

Stork enamine synthesis is depicted below. This process involves three main stages: enamine

formation, alkylation, and hydrolysis.

Start Materials:
Cyclohexanone

Secondary Amine (e.g., Pyrrolidine)
Acid Catalyst

Step 1: Enamine Formation
Intermediate:

1-(Cyclohex-1-en-1-yl)pyrrolidine
(Enamine)

Water is removed

Step 2: Alkylation Intermediate:
Iminium SaltReagent:

Ethyl Halide (e.g., Ethyl Iodide)

Step 3: Hydrolysis Final Product:
3-EthylcyclohexanoneReagent:

Aqueous Acid (H3O+)

Purification

Click to download full resolution via product page

Caption: Stork enamine synthesis workflow for 3-Ethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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